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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

quantitative analysis of Quina tool morphology. The methodologies outlined below are designed

to ensure rigorous and reproducible research in the study of Middle Paleolithic lithic

assemblages.

Introduction to Quantitative Analysis of Quina Tools
Quina tools, particularly the characteristic Quina scrapers, are a key component of certain

Middle Paleolithic assemblages.[1] Their distinctive morphology, characterized by thick cross-

sections and scalariform retouch, has long been a subject of study.[2] Quantitative methods

offer a robust framework for moving beyond qualitative descriptions to objectively analyze and

compare the morphological variability of these artifacts. This approach is crucial for

understanding the technological organization, functional adaptations, and behavioral patterns

of the hominins who created and used them.[3][4]

The primary quantitative methods employed in the analysis of Quina tool morphology include:

Traditional Attribute Analysis: The systematic measurement of key morphological features.

Geometric Morphometrics (GM): The statistical analysis of shape, capturing the geometry of

the artifact.
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Use-Wear and Residue Analysis: While not solely a morphological analysis, it provides

functional context to morphological variations.[5][6]

Key Quantitative Morphological Attributes of Quina
Tools
A foundational aspect of quantitative analysis is the systematic collection of metric and

categorical data for key attributes. These attributes provide the raw data for statistical

comparisons and interpretations.

Table 1: Key Quantitative Attributes for Quina Tool Analysis
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Attribute
Category

Specific
Attribute

Description
Measurement
Unit/Scale

Relevant
Statistical
Analyses

Overall Size &

Shape
Maximum Length

The longest

dimension of the

tool.

Millimeters (mm)

Descriptive

statistics, t-tests,

ANOVA

Maximum Width

The widest

dimension

perpendicular to

the length.

Millimeters (mm)

Descriptive

statistics, t-tests,

ANOVA

Maximum

Thickness

The greatest

thickness of the

tool.[5]

Millimeters (mm)

Descriptive

statistics, t-tests,

ANOVA

Weight
The mass of the

tool.
Grams (g)

Descriptive

statistics,

correlation with

other attributes

Retouch

Characteristics
Retouch Angle

The angle of the

retouched edge.

[5]

Degrees (°)

Descriptive

statistics,

comparison

between tool

types

Retouch Intensity

(GIUR)

Geometric Index

of Unifacial

Reduction;

quantifies the

extent of retouch.

[5][7]

Index value

Descriptive

statistics,

correlation with

tool longevity

Retouch Scar

Pattern

Categorization of

scar morphology

(e.g., scalariform,

stepped).

Categorical Chi-square tests
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Cross-Sectional

Asymmetry
Asymmetry Index

A measure of the

asymmetry of the

tool's cross-

section.[5]

Index value

Descriptive

statistics,

comparison

between tool

types

Experimental Protocols
Protocol 1: 3D Data Acquisition for Geometric
Morphometrics
High-resolution 3D models are the foundation for detailed geometric morphometric analysis.

The "StyroStone" protocol is a recommended method for efficiently scanning large batches of

lithic artifacts.[8][9][10][11]

Objective: To create high-fidelity 3D digital models of Quina tools for morphological analysis.

Materials:

Micro-computed tomography (micro-CT) scanner or a structured light scanner (e.g., Artec

Space Spider).[9]

Styrofoam blocks.

Software for 3D model reconstruction and post-processing (e.g., VGStudio MAX, Artec

Studio Professional, MeshLab).[8][9]

Procedure:

Artifact Preparation: Gently clean the artifacts to remove any loose debris.

Mounting: Carefully insert the lithic artifacts into Styrofoam blocks. This allows for the

scanning of multiple artifacts simultaneously without them moving.

Scanning (Micro-CT):

Place the Styrofoam block containing the artifacts into the micro-CT scanner.
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Set the scanning parameters (e.g., resolution, voltage, current) to achieve the desired

level of detail. High resolution is crucial for capturing fine retouch details.

Initiate the scan.

Scanning (Structured Light Scanner):

For larger artifacts, a structured light scanner may be more appropriate.[8]

Place the artifact on a turntable.

Capture multiple scans from different angles to ensure complete coverage of the artifact's

surface.

3D Model Reconstruction:

Import the raw scan data into the reconstruction software.

For micro-CT data, this involves reconstructing the volumetric data into a 3D mesh.

For structured light scanner data, this involves aligning and merging the individual scans.

Post-Processing:

Clean the 3D mesh to remove any artifacts from the scanning process.

Fill any holes in the mesh.

Decimate the mesh to a manageable file size while preserving morphological detail. .

Data Archiving: Save the final 3D models in a standard format (e.g., .ply, .stl, .obj) and

archive them with appropriate metadata.

Protocol 2: Geometric Morphometric (GM) Analysis
GM analysis allows for the quantitative comparison of shape variation among a sample of tools.

Objective: To statistically analyze the shape of Quina tools to identify patterns of morphological

variation.
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Materials:

High-resolution 3D models of Quina tools.

Software for placing landmarks and semi-landmarks (e.g., MorphoDig, AGMT3-D).[8][11]

Statistical software with GM capabilities (e.g., R with the 'geomorph' package).

Procedure:

Landmark and Semilandmark Placement:

Import the 3D models into the landmarking software.

Define a set of homologous landmarks that can be consistently identified on all

specimens. For lithic artifacts, these are often Type III landmarks (points of maximum

curvature, etc.).

Place surface and curve semilandmarks to capture the overall shape of the artifact.[8] The

AGMT3-D software can automate this process.[11]

Procrustes Superimposition:

Perform a Generalized Procrustes Analysis (GPA) on the landmark data. This process

removes variation in size, position, and orientation, isolating the shape information.

Statistical Analysis:

Use Principal Component Analysis (PCA) to explore the major axes of shape variation

within the sample.

Employ other statistical tests, such as Canonical Variate Analysis (CVA) or Procrustes

ANOVA, to test for significant shape differences between predefined groups (e.g., different

raw materials, different sites).

Visualization:
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Create visualizations of the shape changes along the principal component axes (e.g., thin-

plate spline deformation grids, 3D mesh morphs).

Protocol 3: Attribute Analysis
This protocol outlines the systematic measurement of key morphological attributes.

Objective: To collect quantitative data on the size, shape, and retouch characteristics of Quina

tools.

Materials:

Digital calipers.

Goniometer or a digital tool for measuring angles from 3D models.

Digital scale.

Spreadsheet software (e.g., Microsoft Excel, Google Sheets).

Procedure:

Measurement of Dimensions:

Using digital calipers, measure the maximum length, width, and thickness of each artifact

to the nearest 0.1 mm.[5]

Record the weight of each artifact to the nearest 0.1 g.

Measurement of Retouch Angle:

Using a goniometer or digital measurement tools on a 3D model, measure the angle of the

retouched edge at multiple points and calculate the mean.[5]

Calculation of GIUR:

The Geometric Index of Unifacial Reduction (GIUR) is calculated based on the relationship

between the thickness of the flake and the depth of the retouch scars.[5][7] Follow the

established methodology for this calculation.
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Data Recording:

Record all measurements in a structured spreadsheet, with each row representing an

individual artifact and each column representing a measured attribute.

Data Presentation
The following tables provide examples of how to structure quantitative data from the analysis of

Quina tools.

Table 2: Summary of Morphological Data for Quina vs. Non-Quina Scrapers (Hypothetical

Data)

Attribute
Quina Scrapers
(Mean ± SD)

Non-Quina
Scrapers (Mean ±
SD)

p-value

Maximum Length

(mm)
65.2 ± 12.3 58.7 ± 10.1 < 0.05

Maximum Width (mm) 48.9 ± 8.5 42.1 ± 7.9 < 0.05

Maximum Thickness

(mm)
22.5 ± 5.1 14.3 ± 3.8 < 0.001

Retouch Angle (°) 75.6 ± 6.2 62.4 ± 8.1 < 0.001

GIUR 0.72 ± 0.15 0.45 ± 0.18 < 0.001

Table 3: Results of Principal Component Analysis of Scraper Shape (Hypothetical Data)

Principal
Component

Eigenvalue
% Variance
Explained

Cumulative %
Variance

PC1 0.0125 45.3 45.3

PC2 0.0078 28.2 73.5

PC3 0.0034 12.3 85.8
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Visualizations
Diagrams created using Graphviz (DOT language) to illustrate workflows and relationships.

3D Data Acquisition Geometric Morphometric Analysis

Artifact Preparation Mounting in Styrofoam 3D Scanning (micro-CT or Structured Light) 3D Model Reconstruction Post-Processing Landmark & Semilandmark Placement Procrustes Superimposition Statistical Analysis (PCA, CVA) Shape Variation Visualization

Click to download full resolution via product page

Caption: Workflow for 3D data acquisition and geometric morphometric analysis of Quina tools.

Quina Tool Assemblage

Measurement of Morphological Attributes
(Length, Width, Thickness, Angle, etc.)

Data Recording in Spreadsheet

Descriptive Statistics
(Mean, SD, etc.)

Inferential Statistics
(t-tests, ANOVA, etc.)

Interpretation of Results

Click to download full resolution via product page

Caption: Workflow for the quantitative attribute analysis of Quina tools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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